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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B1312419 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth analysis of Tetrahydrogeraniol (3,7-

dimethyloctan-1-ol), a key aroma chemical valued for its stability and versatile scent profile. It

details the compound's sensory characteristics, presents its physicochemical properties in a

structured format, and outlines the standardized experimental protocols used for its evaluation.

Furthermore, this guide illustrates the fundamental molecular mechanism of olfactory

perception and common workflows in sensory science through detailed diagrams.

Physicochemical and Sensory Characteristics
Tetrahydrogeraniol is a saturated monoterpenoid alcohol, chemically known as 3,7-

dimethyloctan-1-ol. Its stability, particularly in alkaline environments, makes it an indispensable

ingredient in a wide range of fragranced products, from fine perfumes to functional household

goods like detergents and soaps[1][2].

Physicochemical Properties
The physical properties of Tetrahydrogeraniol are summarized in the table below. These

characteristics are fundamental for its application in fragrance formulation and for

understanding its behavior in various matrices.
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Property Value Reference(s)

Chemical Name 3,7-dimethyloctan-1-ol [3][4]

Synonyms

Tetrahydrogeraniol,

Dihydrocitronellol, Dimethyl

octanol

[3][5]

CAS Number 106-21-8 [3][6]

Molecular Formula C₁₀H₂₂O [6][7]

Molecular Weight 158.28 g/mol [5][7]

Appearance Colorless to pale yellow liquid [7][8][9]

Density
Approx. 0.825 - 0.835 g/cm³ at

20°C
[6][9]

Boiling Point Approx. 204 - 213 °C [8][9]

Flash Point
Approx. 95 - 100 °C (Closed

Cup)
[7][10]

Solubility

Soluble in ethanol and other

organic solvents; poorly

soluble in water.

[5][8]

Sensory Profile and Quantitative Data
The odor of Tetrahydrogeraniol is complex and is consistently described with dominant floral

and waxy characteristics. Its profile is often characterized as a waxy, dry, and sweet rose scent,

frequently complemented by citrus, fresh, and clean nuances[1][2][3][7]. Some evaluators also

note subtle geranium, citronella, and metallic dimensions[3][11]. This multifaceted profile allows

it to act as a versatile building block in floral accords, especially for rose-type fragrances[2][4].
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Sensory Parameter Value(s) Reference(s)

Odor Description

A floral, waxy, rose scent with

sweet, citrus, and clean

undertones.

[1][2][3][11]

Odor Life on Smelling Strip
Reported values vary: 3.44

hours and >24 hours.
[1][3][11]

Relative Odor Impact 150 [3]

Recommended Usage Level

In Perfume Concentrate: 0.2%

- 11% (Average: 1.6%). Some

sources suggest up to 20%.

[3][12]

Note: Specific odor threshold data was not available in the reviewed literature.

Experimental Methodologies for Sensory Analysis
The characterization of an aroma chemical like Tetrahydrogeraniol relies on standardized

instrumental and sensory techniques. These protocols are designed to deconstruct its odor

profile and quantify its sensory attributes in a reproducible manner.

Gas Chromatography-Olfactometry (GC-O)
Gas Chromatography-Olfactometry (GC-O) is a critical technique used to identify which specific

chemical components within a complex mixture are responsible for its aroma.[13] The method

combines the high-resolution separation power of a gas chromatograph (GC) with the

sensitivity of the human nose as a detector.[14]

Methodology:

Sample Injection: A volatile sample containing the aroma compounds is injected into the GC.

Separation: The compounds are separated based on their boiling points and chemical

properties as they travel through a capillary column.

Effluent Splitting: Upon exiting the column, the effluent is split. One portion is directed to a

conventional chemical detector (e.g., Mass Spectrometer, MS, or Flame Ionization Detector,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://fraterworks.com/products/tetrahydrogeraniol
https://newdirectionseurope.com/products/dimethyl-octanol-tetrahydrogeraniol
https://www.perfumersworld.com/view.php?pro_id=3RL03873
https://www.glooshi.com/tetrahydrogeraniol-rc/
https://fraterworks.com/products/tetrahydrogeraniol
https://www.perfumersworld.com/view.php?pro_id=3RL03873
https://www.glooshi.com/tetrahydrogeraniol-rc/
https://www.perfumersworld.com/view.php?pro_id=3RL03873
https://www.perfumersworld.com/view.php?pro_id=3RL03873
https://shop.perfumersapprentice.com/p-6056-dimethyl-octanol.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://en.wikipedia.org/wiki/Gas_chromatography-olfactometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FID) for chemical identification and quantification.[13]

Olfactometry: The other portion of the effluent is transferred via a heated line to an "odor

port" or sniffing port.[15] Here, it is mixed with humidified air to prevent nasal dehydration,

and a trained sensory analyst (assessor) sniffs the eluting compounds.[13][15]

Data Correlation: The assessor records the perceived odor's description, intensity, and

duration. This sensory data is time-aligned with the chemical data from the MS or FID to

correlate specific molecules with their perceived scents.[13]
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation
Sensory panel evaluation is a formal process that uses a group of trained human assessors to

identify, describe, and quantify the sensory attributes of a product or substance.[16] This

method provides comprehensive qualitative and quantitative data on the overall aroma profile,

intensity, and hedonics (pleasantness).[17]

Methodology:

Panelist Selection and Training: Candidates are recruited and screened for their sensory

acuity, including their ability to detect and describe different smells. Selected panelists
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undergo extensive training to familiarize them with specific odorants, intensity scales, and

descriptive terminology to ensure consistency and reliability.[18]

Sample Preparation: Samples of Tetrahydrogeraniol are prepared at defined concentrations

in a suitable solvent or base. Samples are presented in a uniform and controlled manner

(e.g., in coded sniff bottles) to prevent bias.[19]

Evaluation: In a controlled environment free of extraneous odors, panelists evaluate the

samples.[17] They may use techniques like descriptive analysis, where they list all

perceptible aroma attributes and rate their intensity on a standardized scale.[16][19]

Data Collection and Analysis: The ratings from all panelists are collected and statistically

analyzed. This analysis can generate a sensory profile (e.g., a spider plot) that visually

represents the key aroma attributes and their relative intensities.
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Caption: Standardized workflow for sensory panel evaluation.
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Molecular Mechanism of Olfactory Perception
The perception of an odorant like Tetrahydrogeraniol begins with a complex series of molecular

events in the olfactory epithelium located in the nasal cavity.[20] This process, known as

olfactory signal transduction, converts a chemical signal into an electrical signal that is

interpreted by the brain.

Mechanism: The primary pathway for olfactory signaling is a G-protein-coupled receptor

(GPCR) cascade.[21]

Binding: An odorant molecule (ligand), such as Tetrahydrogeraniol, binds to a specific

Olfactory Receptor (OR) protein located on the cilia of an Olfactory Sensory Neuron (OSN).

[20][22]

G-Protein Activation: This binding event causes a conformational change in the OR, which in

turn activates an associated G-protein, G-olf (Gαolf).[21][22]

Second Messenger Production: The activated G-olf stimulates the enzyme Adenylate

Cyclase III. This enzyme catalyzes the conversion of ATP into the second messenger, cyclic

AMP (cAMP).[20][21]

Ion Channel Gating: cAMP molecules bind to and open cyclic nucleotide-gated (CNG) ion

channels in the neuron's membrane.[22]

Depolarization: The opening of CNG channels allows an influx of positively charged ions,

primarily Sodium (Na⁺) and Calcium (Ca²⁺), into the cell. This influx depolarizes the neuron's

membrane, generating a receptor potential.[20][22]

Signal Amplification: The influx of Ca²⁺ also opens calcium-activated Chloride (Cl⁻)

channels, leading to an efflux of Cl⁻ that further amplifies the depolarization.[20]

Action Potential and Transmission: If the depolarization reaches a certain threshold, it

triggers an action potential (an electrical signal) that travels along the neuron's axon to the

olfactory bulb in the brain for processing.[22]
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Caption: The generalized olfactory signal transduction cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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